Cas no 1337801-22-5 (2-(1-Aminopropyl)-6-bromo-4-methylphenol)

• Product Name: 2-(1-Aminopropyl)-6-bromo-4-methylphenol
• CAS No: 1337801-22-5
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5697901
• PubChem ID: 130061929
• Update Time: 2025-06-13

2-(1-Aminopropyl)-6-bromo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINOPROPYL)-6-BROMO-4-METHYLPHENOL
• 1337801-22-5
• EN300-1277250
• Phenol, 2-(1-aminopropyl)-6-bromo-4-methyl-
• 2-(1-Aminopropyl)-6-bromo-4-methylphenol

• Inchi： 1S/C10H14BrNO/c1-3-9(12)7-4-6(2)5-8(11)10(7)13/h4-5,9,13H,3,12H2,1-2H3
• InChI Key： RFCLKYXZEMZWCZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)C(CC)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 305.2±37.0 °C(Predicted)
• pka: 8.01±0.50(Predicted)

Additional information on 2-(1-Aminopropyl)-6-bromo-4-methylphenol

Professional Introduction to 2-(1-Aminopropyl)-6-bromo-4-methylphenol (CAS No. 1337801-22-5)

2-(1-Aminopropyl)-6-bromo-4-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1337801-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenolic core with substituents that include an aminoalkyl chain and bromine atoms, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(1-Aminopropyl)-6-bromo-4-methylphenol consists of a benzene ring substituted with a bromine atom at the 6-position and a methyl group at the 4-position. Additionally, an amine-substituted propyl chain is attached to the 2-position of the benzene ring. This specific arrangement of functional groups imparts distinct reactivity and binding characteristics, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. The presence of both bromine and amino groups in 2-(1-Aminopropyl)-6-bromo-4-methylphenol enhances its utility as a precursor for synthesizing more complex molecules. For instance, the amino group can participate in amide bond formation, while the bromine atom can undergo various cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl moieties.

One of the most compelling applications of 2-(1-Aminopropyl)-6-bromo-4-methylphenol is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-(1-Aminopropyl)-6-bromo-4-methylphenol, researchers can develop compounds that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Recent studies have demonstrated that phenolic derivatives can serve as effective scaffolds for kinase inhibition due to their ability to interact with key residues in the enzyme's active site.

Another area where 2-(1-Aminopropyl)-6-bromo-4-methylphenol has shown promise is in the development of antimicrobial agents. The combination of a phenolic hydroxyl group and an amino group creates conditions conducive to hydrogen bonding and electrostatic interactions with bacterial and fungal targets. This has led to investigations into its potential as an antiseptic or as a component in combination therapies to combat drug-resistant pathogens. Preliminary findings suggest that derivatives of this compound exhibit inhibitory activity against certain Gram-positive bacteria, highlighting its antimicrobial potential.

The synthesis of 2-(1-Aminopropyl)-6-bromo-4-methylphenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes bromination followed by nucleophilic substitution with 1-amino-propane. The choice of reagents and reaction conditions is carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility in the synthesis process.

In terms of pharmacokinetic properties, 2-(1-Aminopropyl)-6-bromo-4-methylphenol and its derivatives exhibit moderate solubility in both water and organic solvents, which is advantageous for formulation into various dosage forms. Additionally, the presence of polar functional groups enhances binding affinity to biological targets, contributing to improved pharmacological efficacy. However, further studies are needed to fully characterize its metabolic stability and potential side effects before it can be advanced into clinical trials.

The growing interest in 2-(1-Aminopropyl)-6-bromo-4-methylphenol underscores its importance as a versatile intermediate in drug discovery. As research continues to uncover new therapeutic applications for phenolic derivatives, this compound is likely to play an increasingly significant role in developing next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists are essential to maximize its potential and translate laboratory findings into tangible medical benefits.